Cas no 2580253-78-5 ((cyclopropylmethyl)(methoxy)amine hydrochloride)

• Product Name: (cyclopropylmethyl)(methoxy)amine hydrochloride
• CAS No: 2580253-78-5
• MF: C₅H₁₂ClNO
• MW: 137.607880592346
• MDL: MFCD33020158
• CID: 5664818
• PubChem ID: 155858596
• Update Time: 2025-05-26

(cyclopropylmethyl)(methoxy)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopropyl-N-methoxymethanamine;hydrochloride
• (cyclopropylmethyl)(methoxy)amine hydrochloride
• EN300-27703153
• 2580253-78-5

• MDL： MFCD33020158
• Inchi： 1S/C5H11NO.ClH/c1-7-6-4-5-2-3-5;/h5-6H,2-4H2,1H3;1H
• InChI Key： OIYSVSNTEWHTCF-UHFFFAOYSA-N
• SMILES： Cl.O(C)NCC1CC1

Computed Properties

• Exact Mass: 137.0607417g/mol
• Monoisotopic Mass: 137.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 52
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on (cyclopropylmethyl)(methoxy)amine hydrochloride

Comprehensive Overview of (cyclopropylmethyl)(methoxy)amine hydrochloride (CAS No. 2580253-78-5)

(Cyclopropylmethyl)(methoxy)amine hydrochloride (CAS No. 2580253-78-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, classified as a hydrochloride salt of a substituted amine, is widely utilized in synthetic chemistry for the development of novel bioactive molecules. Its molecular framework, featuring a cyclopropylmethyl group and a methoxyamine moiety, offers versatile reactivity, making it a valuable intermediate in drug discovery and material science.

In recent years, the demand for amine-based building blocks like (cyclopropylmethyl)(methoxy)amine hydrochloride has surged, driven by advancements in medicinal chemistry and the need for high-purity intermediates. Researchers frequently search for "CAS 2580253-78-5 applications" or "cyclopropylmethyl methoxyamine synthesis," reflecting its relevance in cutting-edge projects. The compound's stability under physiological conditions and compatibility with various coupling reactions further enhance its utility in designing targeted therapeutics and catalysts.

From an industrial perspective, 2580253-78-5 is often discussed in the context of green chemistry and sustainable synthesis. Environmental concerns have led to increased interest in "eco-friendly amine derivatives," positioning this compound as a candidate for low-toxicity alternatives in manufacturing processes. Its role in bioconjugation and proteomics research also aligns with trends in precision medicine and diagnostic reagent development.

Analytical studies of (cyclopropylmethyl)(methoxy)amine hydrochloride emphasize its spectroscopic characterization, including NMR and mass spectrometry data, which are critical for quality control. Queries such as "HPLC purity of CAS 2580253-78-5" or "amine hydrochloride solubility" highlight user focus on technical specifications. The compound's crystalline form and hygroscopic nature necessitate strict storage protocols, a topic frequently addressed in chemical handling guidelines.

Innovative applications of 2580253-78-5 extend to polymer science, where its amine group facilitates cross-linking reactions for advanced materials. Discussions around "amine-functionalized polymers" often reference this compound's potential in creating self-healing coatings or conductive composites. Such interdisciplinary uses underscore its importance beyond traditional organic synthesis.

In summary, (cyclopropylmethyl)(methoxy)amine hydrochloride (CAS No. 2580253-78-5) represents a pivotal tool in modern chemistry, bridging gaps between academia and industry. Its adaptability to high-throughput screening and combinatorial chemistry ensures continued relevance, while ongoing research into its mechanistic pathways promises future breakthroughs. As the scientific community prioritizes molecular diversity and process efficiency, this compound remains a cornerstone for innovation.